Cas no 125422-83-5 (4-(3-Bromopropyl)morpholine)

• Product Name: 4-(3-Bromopropyl)morpholine
• CAS No: 125422-83-5
• MF: C₇H₁₄BrNO
• MW: 208.096161365509
• MDL: MFCD09998837
• CID: 63772
• Update Time: 2025-10-18

4-(3-Bromopropyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)morpholine
• 3-(4-Morpholine)propyl bromide
• 3-(4-MORPHOLINE)PROPYL BROMIDE HYDROBROMIDE
• 3-Morpholinopropyl bromide
• 4-(3-bromopropyl) morpholine hydrogen chloride
• 4-(3-bromanylpropyl)morpholine
• 4-(3-bromo-propyl)-morpholine
• Morpholine,4-(3-bromopropyl)
• Morpholine, 4-(3-bromopropyl)-
• 4-(3-Bromopropyl)morpholine HBr
• 3-(4-Morpholine)propylbromide

• MDL： MFCD09998837
• Inchi： 1S/C7H14BrNO/c8-2-1-3-9-4-6-10-7-5-9/h1-7H2
• InChI Key： AFUWTOMPIDVMSJ-UHFFFAOYSA-N
• SMILES： BrCCCN1CCOCC1

Computed Properties

• Exact Mass: 207.02600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 1.335
• Boiling Point: 243 ºC
• Flash Point: 100 ºC
• PSA: 12.47000
• LogP: 1.04150

Additional information on 4-(3-Bromopropyl)morpholine

Recent Advances in the Application of 4-(3-Bromopropyl)morpholine (CAS: 125422-83-5) in Chemical Biology and Pharmaceutical Research

4-(3-Bromopropyl)morpholine (CAS: 125422-83-5) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents and chemical probes. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications, synthetic methodologies, and biological activities.

One of the most significant applications of 4-(3-Bromopropyl)morpholine is its role as a building block in the synthesis of morpholine derivatives, which are widely used in drug discovery due to their favorable pharmacokinetic properties. Recent publications have demonstrated its utility in the construction of inhibitors targeting protein kinases and other enzymes involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound in the development of a new class of PI3K inhibitors, showing promising results in preclinical models of breast cancer.

In addition to its role in drug development, 4-(3-Bromopropyl)morpholine has been employed in chemical biology as a linker or spacer in the design of bifunctional molecules. Researchers have utilized its reactive bromopropyl group to conjugate with various nucleophiles, enabling the creation of targeted probes for studying protein-protein interactions and cellular signaling pathways. A recent study in ACS Chemical Biology showcased its use in the synthesis of activity-based probes for profiling deubiquitinating enzymes, providing new insights into their regulatory mechanisms.

The synthetic accessibility of 4-(3-Bromopropyl)morpholine has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and sustainable methods for its preparation. For example, a 2022 publication in Organic Process Research & Development reported a solvent-free, catalyst-free synthesis route, significantly reducing environmental impact while maintaining high yield and purity. Such innovations are critical for scaling up production to meet the growing demand in pharmaceutical manufacturing.

Despite its widespread use, challenges remain in optimizing the stability and reactivity of 4-(3-Bromopropyl)morpholine in complex synthetic schemes. Recent efforts have addressed these issues through the design of protective group strategies and the exploration of alternative reaction conditions. A 2023 paper in Tetrahedron Letters presented a novel approach using microwave-assisted synthesis to enhance reaction efficiency and minimize side products, offering a potential solution for large-scale applications.

Looking ahead, the continued exploration of 4-(3-Bromopropyl)morpholine is expected to yield further breakthroughs in drug discovery and chemical biology. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop next-generation therapeutics and molecular probes. Future studies will likely focus on expanding its applications in targeted drug delivery systems and the development of covalent inhibitors, further solidifying its importance in the field.